![molecular formula C24H32FN7O3 B2904672 8-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione CAS No. 872628-06-3](/img/structure/B2904672.png)
8-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione
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Description
8-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H32FN7O3 and its molecular weight is 485.564. The purity is usually 95%.
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Scientific Research Applications
Luminescent Properties and Photo-induced Electron Transfer
Novel piperazine substituted naphthalimide compounds were synthesized to explore their fluorescence spectra, demonstrating characteristic pH probe behaviors and fluorescence quenching by photo-induced electron transfer (PET) processes. This indicates potential applications in developing pH-responsive probes and studying PET mechanisms (Gan et al., 2003).
Cardiovascular Activity
The synthesis and testing of 8-alkylamino substituted derivatives of 1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones revealed strong prophylactic antiarrhythmic activity and hypotensive effects. This suggests the compound's potential in developing cardiovascular drugs (Chłoń-Rzepa et al., 2004).
Environment-sensitive Fluorescent Ligands
A series of long-chain 1-(2-methoxyphenyl)piperazine derivatives containing an environment-sensitive fluorescent moiety were synthesized, displaying high 5-HT(1A) receptor affinity and promising fluorescence properties. These compounds could serve as tools for visualizing 5-HT(1A) receptors in biological studies (Lacivita et al., 2009).
Synthesis of Novel Compounds with Antihistaminic Activity
Research on 3,4-dihydro-1,3-dimethyl-7-[3-(4-substituted-piperazin-1-yl)- substituted-alkyl]-1H-purine-2,6-diones and related compounds demonstrated good antihistaminic activity, indicating potential in developing new antihistamine drugs (Pascal et al., 1985).
Biginelli Synthesis of Dihydropyrimidinone Derivatives
The Biginelli synthesis approach was utilized to create novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety, highlighting an efficient method for generating compounds with potential biological activity (Bhat et al., 2018).
Properties
IUPAC Name |
8-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32FN7O3/c1-27-22-21(23(33)28(2)24(27)34)32(12-9-29-13-15-35-16-14-29)20(26-22)17-30-7-10-31(11-8-30)19-6-4-3-5-18(19)25/h3-6H,7-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFMFGUONVKKSRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C4=CC=CC=C4F)CCN5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32FN7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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